Cas no 899995-82-5 (N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(3-methylphenyl)acetamide)

• Product Name: N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(3-methylphenyl)acetamide
• CAS No: 899995-82-5
• MF: C₁₈H₂₁N₅O₂
• MW: 339.391643285751
• CID: 5493429
• Update Time: 2025-07-10

N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-2-(3-methylphenyl)acetamide
• N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(3-methylphenyl)acetamide

• Inchi： 1S/C18H21N5O2/c1-12-6-5-7-13(8-12)9-15(24)21-22-11-19-16-14(17(22)25)10-20-23(16)18(2,3)4/h5-8,10-11H,9H2,1-4H3,(H,21,24)
• InChI Key： AZVRQINHWLFYBU-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C(C)(C)C)N=CC=2C1=O)(=O)CC1=CC=CC(C)=C1

Additional information on N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(3-methylphenyl)acetamide

Professional Introduction to N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(3-methylphenyl)acetamide (CAS No. 899995-82-5)

N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(3-methylphenyl)acetamide, a compound with the CAS number 899995-82-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazolo[3,4-d]pyrimidine class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties.

The molecular structure of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(3-methylphenyl)acetamide is characterized by a fused pyrazolo[3,4-d]pyrimidine core, which is a well-known scaffold in medicinal chemistry. This core is functionalized with a tert-butyl group at the 1-position and an acetamide moiety at the 2-position, further substituted with a 3-methylphenyl group. Such modifications enhance the compound's solubility, metabolic stability, and interactions with biological targets.

Recent research in the field of heterocyclic chemistry has highlighted the importance of pyrazolo[3,4-d]pyrimidines as versatile intermediates in drug discovery. These compounds exhibit a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial properties. The presence of the oxo group at the 4-position and the tert-butyl group at the 1-position in N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(3-methylphenyl)acetamide is particularly noteworthy, as these substituents have been shown to modulate binding affinity and selectivity towards specific biological targets.

In particular, studies have demonstrated that pyrazolo[3,4-d]pyrimidine derivatives can interact with enzymes and receptors involved in critical cellular pathways. For instance, certain members of this class have been found to inhibit kinases and other enzymes implicated in cancer progression. The acetamide moiety at the 2-position of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(3-methylphenyl)acetamide further contributes to its potential as a pharmacological agent by enhancing hydrogen bonding interactions with biological targets.

The 3-methylphenyl group at the 2-position adds another layer of complexity to the compound's pharmacological profile. This aromatic ring system can engage in π-stacking interactions with biological targets, which may enhance binding affinity and selectivity. Additionally, the methyl substituent can influence electronic properties and metabolic stability, making it an important factor in drug design.

Recent advances in computational chemistry have enabled more sophisticated modeling of molecular interactions between N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(3-methylphenyl)acetamide and biological targets. These computational studies have provided valuable insights into the compound's binding mode and have helped identify key residues involved in interactions. Such information is crucial for optimizing lead compounds and advancing them towards clinical development.

Experimental validation of computational predictions has further solidified the potential of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yi-2-(3-methylphenyl)acetamide as a pharmacological agent. In vitro assays have demonstrated its activity against various enzymes and receptors relevant to human diseases. For example, preliminary studies have shown that this compound exhibits inhibitory effects on certain kinases associated with cancer cell proliferation.

The synthesis of N-{1tert-butyl-4oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimid-5-y strong>